[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one
Overview
Description
“[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one” is a chemical compound that has been studied for its potential applications in various fields. It is a type of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivative . These compounds have been found to inhibit CDK2, a target for cancer treatment .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of diethyl aminomethylenemalonates in ethanol in the presence of sodium ethylate . This reaction leads to the formation of mesoionic 1,2,4-triazolo[4,3-a]pyrimidin-5-ones .Molecular Structure Analysis
The molecular structure of “this compound” has been confirmed by various techniques such as elemental analysis, mass spectrometry, 1H–1H NOESY, 1H–13C HMBC, and HSQC correlation spectra . The structure of the compound was also indicated by the X-ray diffraction structural analysis .Chemical Reactions Analysis
The chemical reactions involving “this compound” include its formation from diethyl aminomethylenemalonates . Other reactions include its interaction with hydrazonoyl chlorides .Scientific Research Applications
Biological Activities and Medicinal Chemistry
The [1,2,4]triazolo[1,5-a]pyrimidines (TPs) represent an important class of compounds with a wide range of biological activities. These activities include antibacterial, antifungal, antiviral, antiparasitic, and anticancer properties. The structural versatility of TPs has made them a focal point in medicinal chemistry research, leading to the development of new drugs and therapeutic agents (Pinheiro et al., 2020).
Coordination Compounds and Therapeutic Potential
Research has also focused on the development of coordination compounds with 1,2,4-triazolo[1,5-a]pyrimidines. These compounds exhibit interesting structural chemistry and have shown exciting therapeutic properties, including anticancer, antiparasitic, and antibacterial activities. Their potential as prodrugs with higher therapeutic efficacy than currently available medications has been a subject of particular interest (Łakomska & Fandzloch, 2016).
Antimicrobial and Antiepileptic Activities
Novel [1,2,4]-triazolo[1,5-a]pyrimidin-7(4H)-one derivatives have been synthesized and evaluated for their anti-epileptic activities, showing promising results in models of hyper excitability in primary cultured neocortical neurons. This demonstrates the compound's relevance in the development of new antiepileptic drugs (Ding et al., 2019).
Synthetic Approaches and Chemical Properties
The synthesis and characterization of [1,2,4]triazolo[1,5-a]pyrimidine derivatives have been extensively studied, highlighting various synthetic routes and the chemical properties of these compounds. Such research underpins the development of new materials with potential applications in diverse fields, including pharmaceuticals and agrochemicals (Fizer & Slivka, 2016).
Future Directions
The future directions for the study of “[1,2,4]triazolo[4,3-a]pyrimidin-3(2H)-one” could include further exploration of its potential applications in cancer treatment, given its ability to inhibit CDK2 . Additionally, more research could be done to fully understand its synthesis, chemical reactions, and physical and chemical properties.
Mechanism of Action
Target of Action
Similar compounds such as [1,2,4]triazolo[4,3-a]pyrazine derivatives have been found to inhibit c-met kinase , and [1,2,4]triazolo[4,3-a]pyridine derivatives have shown inhibitory activity against the epidermal growth factor receptor (EGFR) .
Mode of Action
For instance, [1,2,4]triazolo[4,3-a]pyrazine derivatives inhibit c-Met kinase , and [1,2,4]triazolo[4,3-a]pyridine derivatives inhibit EGFR .
Biochemical Pathways
For example, c-Met kinase inhibitors can affect pathways related to cell growth and survival , and EGFR inhibitors can affect pathways related to cell survival, growth, differentiation, and tumor formation .
Result of Action
For example, [1,2,4]triazolo[4,3-a]pyrazine derivatives have shown excellent anti-tumor activity against various cancer cell lines , and [1,2,4]triazolo[4,3-a]pyridine derivatives have shown potent anticancer activity .
properties
IUPAC Name |
2H-[1,2,4]triazolo[4,3-a]pyrimidin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N4O/c10-5-8-7-4-6-2-1-3-9(4)5/h1-3H,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCVBEVJBVLYBBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=O)NN=C2N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50608590 | |
Record name | [1,2,4]Triazolo[4,3-a]pyrimidin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50608590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63206-77-9 | |
Record name | [1,2,4]Triazolo[4,3-a]pyrimidin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50608590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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